Cas no 61267-92-3 (3,7-Diazabicyclo[3.3.1]nonane, 2-methoxy-3,7-dimethyl-)

• Product name: 3,7-Diazabicyclo[3.3.1]nonane, 2-methoxy-3,7-dimethyl-
• CAS No: 61267-92-3
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 486482
• PubChem ID: 71397579

3,7-Diazabicyclo[3.3.1]nonane, 2-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 2-methoxy-3,7-dimethyl-
• 4-methoxy-3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 61267-92-3
• 2-Methoxy-3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• DTXSID80819071

• Inchi： InChI=1S/C10H20N2O/c1-11-5-8-4-9(7-11)10(13-3)12(2)6-8/h8-10H,4-7H2,1-3H3
• InChI Key： MRKTZIXRZKMHEN-UHFFFAOYSA-N
• SMILES： CN1CC2CC(C1)C(N(C2)C)OC

Computed Properties

• Exact Mass: 184.1577
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71